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Compound of Interest

Compound Name: Heparin disaccharide I-S

Cat. No.: B1235464

Get Quote

Executive Summary
For researchers engaged in glycosaminoglycan (GAG) analysis, the choice between Sigma-

Aldrich (Merck) and Iduron heparin disaccharide standards is often a trade-off between

generalist accessibility and specialist precision.[1]

Iduron is the preferred choice for regulatory compliance (USP <207>, Ph.[1] Eur.), structural

characterization, and mass spectrometry (LC-MS) applications where isomeric purity and

salt-form consistency are critical.[1] Their standards are "gold standard" reference materials

derived from peer-reviewed academic protocols (University of Manchester).[1]

Sigma-Aldrich serves as a robust alternative for routine high-throughput screening and

educational purposes, offering high stated assay purity (

98%) and broad supply chain availability, though batch-specific documentation regarding
isomeric contaminants can be less granular than specialist suppliers.[1]
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Both products represent the same fundamental chemical entity: the most abundant

disaccharide unit found in porcine mucosal heparin.

Feature Iduron (Cat # HD001) Sigma-Aldrich (Cat # H9267)

Chemical Name UA,2S – GlcNS,6S

-

UA-2S-[1

4]-GlcNS-6S

Common Code Disaccharide I-S Disaccharide I-S

Molecular Weight 665.4 Da (Na salt) 665.4 Da (Na salt)

Structure
4,5-unsaturated uronic acid (2-

sulfate) linked to glucosamine

(N-sulfate, 6-sulfate)

Same

Source

Enzymatic depolymerization

(Heparinase) of Porcine

Mucosal Heparin

Enzymatic digestion of Heparin

Purity Claim >95% (HPLC) 98% (Assay)

Salt Form Sodium Salt Sodium Salt

Primary Application

USP <207> / Ph.[1] Eur. 1097

Compliance, LC-MS

sequencing

Routine HPLC standards,

biochemical assays

Structural Context
The "I-S" designation refers to the specific sulfation pattern. It is the trisulfated disaccharide

unit, accounting for approximately 60-70% of the polymeric chain in standard porcine heparin.

[1] Its abundance makes it the critical "anchor" peak in any chromatogram; if your I-S peak is

shifting or splitting, your entire run is invalid.[1]
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A. Purity and Isomeric Resolution
Iduron: Specialized in GAGs, Iduron focuses on eliminating "contaminating" isomers that

have identical masses but different sulfation patterns (e.g., Disaccharide I-A vs I-S).[1] In

sensitive SAX-HPLC or LC-MS/MS, Iduron standards typically show a single, sharp

symmetrical peak with no "shoulder" isomers.[1]

Sigma-Aldrich: While the assay purity is high (

98%), generalist production lines occasionally allow trace amounts of salt contaminants or
lyophilization artifacts that can cause peak broadening in ion-pair chromatography.[1]

B. Regulatory & Documentation (The "Trust" Factor)[1]
Iduron: Explicitly marketed for compliance with USP General Chapter <207> (1,6-Anhydro

Derivative for Enoxaparin Sodium).[1][2][3] The Certificate of Analysis (CoA) is tailored for

analytical chemists needing to prove structural identity in drug filings.[1]

Sigma-Aldrich: Documentation is standard for biochemical reagents.[1] While excellent for

R&D, it may require additional in-house validation if used as a primary reference standard in

a GMP release assay.[1]

C. Stability and Handling
Iduron: Supplied in 1 mg aliquots.[1][2][3][4][5] This is crucial because heparin disaccharides

are hygroscopic.[1] Single-use aliquots prevent repeated freeze-thaw cycles that degrade

the

4,5-unsaturated double bond (which is essential for UV detection at 232 nm).[1]

Sigma: Often available in varying pack sizes.[1] If purchasing bulk (e.g., 5 mg or 10 mg), the

user must manually aliquot the material immediately upon receipt, introducing a risk of

moisture contamination.[1]

Experimental Protocol: Validated SAX-HPLC Method
The following protocol is a self-validating system designed to separate Disaccharide I-S from its

neighbors (II-S, III-S) using Strong Anion Exchange (SAX) chromatography.
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Phase 1: Standard Preparation
Reconstitution: Dissolve 1 mg of Disaccharide I-S (Iduron HD001 or Sigma H9267) in 1.0 mL

of HPLC-grade water to create a 1 mg/mL stock.

Aliquot: Store stock at -80°C. Do not refreeze after thawing.

Working Standard: Dilute stock to 25 µg/mL using mobile phase A.

Phase 2: Enzymatic Digestion (Sample)
To compare the standard against a real sample, you must digest the polymer.[1]

Substrate: 100 µg Porcine Heparin.

Enzyme Mix: Add 5 mIU each of Heparinase I, II, and III (Iduron or Sigma).

Buffer: 25 mM Sodium Acetate, 2 mM Calcium Acetate, pH 7.0.

Incubation: 37°C for 12–24 hours (Exhaustive digestion).

Termination: Boil at 100°C for 2 minutes. Filter (0.22 µm).[1][5]

Phase 3: SAX-HPLC Conditions
Column: Propac PA1 (Thermo) or Spherisorb SAX (Waters), 4.6 x 250 mm.[1]

Detection: UV at 232 nm (Detects the

4,5 double bond).[1][2][5]

Flow Rate: 1.0 mL/min.[1]

Mobile Phase A: Water (pH 3.5 with HCl).[1]

Mobile Phase B: 2.0 M NaCl (pH 3.5 with HCl).[1]

Gradient:

0–2 min: 0% B[1][5]
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2–60 min: Linear gradient 0%

100% B[1]

60–70 min: 100% B (Wash)[1]

Phase 4: Acceptance Criteria (System Suitability)
Retention Time: Disaccharide I-S is highly sulfated (3 sulfates) and should elute last or near-

last among the standard disaccharides (typically ~40-50 min depending on gradient).[1]

Resolution: Resolution (

) between I-S and the nearest peak (usually I-A or II-S) must be > 1.5.[1]

Visualizations
Diagram 1: Enzymatic Production Pathway
This diagram illustrates why the "I-S" standard is the terminal product of exhaustive Heparinase

I digestion, validating its use as a marker for the heparin polymer's major repeating unit.
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Click to download full resolution via product page

Caption: Pathway showing Disaccharide I-S as the primary terminal product of exhaustive

heparin digestion by Heparinase I.[1]

Diagram 2: Analytical Workflow & Decision Matrix
A logic flow for choosing between Sigma and Iduron based on experimental needs.

Start: Select Standard Application Type?

Routine Screening
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Single Peak @ 232nm? Proceed to Analysis

Pass

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate standard based on experimental rigor

and application.

Conclusion & Recommendation
The Verdict:

Buy Iduron (HD001) if you are performing Enoxaparin sodium characterization, filing for

regulatory approval, or conducting detailed LC-MS sequencing of heparan sulfate.[1] The

assurance of isomeric purity and specific "gold standard" status in the glycobiology

community outweighs the cost difference.

Buy Sigma (H9267) if you are establishing a teaching lab, performing initial method

development, or running high-volume screens where minor isomeric impurities will not alter

the binary outcome of the experiment.[1]

Final Scientist's Note: Regardless of the vendor, always verify the concentration of your

standard using the molar extinction coefficient (
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= 5500 M

cm

at 232 nm) rather than relying solely on gravimetric weight, as the hygroscopic nature of the
sodium salt can lead to weighing errors of 10–20%.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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